2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamide

• IUPAC Name: 1-[[3-(dimethylamino)benzoyl]amino]-3-(3-nitrophenyl)urea
• InChI: InChI=1S/C16H17N5O4/c1-20(2)13-7-3-5-11(9-13)15(22)18-19-16(23)17-12-6-4-8-14(10-12)21(24)25/h3-10H,1-2H3,(H,18,22)(H2,17,19,23)
• InChI Key: DDKVGXGQZXYDCG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NNC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H17N5O4
• Molecular Weight: 343.34 g/mol

Description

2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamide, also known as DNPH-hydrazine, is a chemical compound that has been extensively studied in the field of scientific research due to its unique properties and potential applications.

Scientific Research Applications

2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene has been widely used in scientific research due to its ability to react with carbonyl groups in various organic compounds. This property has made 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene a valuable tool in the analysis of protein and lipid oxidation, as well as in the detection of aldehydes and ketones in environmental samples. 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene has also been used in the development of new drugs and therapies for various diseases, including cancer and Alzheimer's disease.

Mechanism of Action

2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene works by reacting with carbonyl groups in organic compounds, forming a stable hydrazone derivative. This reaction is reversible and can be used to quantify the amount of carbonyl groups present in a sample. 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene has been shown to react specifically with aldehydes and ketones, making it a useful tool in the analysis of protein and lipid oxidation.
Biochemical and Physiological Effects
2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene has been shown to have no significant biochemical or physiological effects on living organisms. However, it should be noted that 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene is a toxic compound and should be handled with care in the laboratory.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene is its ability to react specifically with carbonyl groups, making it a valuable tool in the analysis of protein and lipid oxidation. However, 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene is a toxic compound and should be handled with care in the laboratory. Additionally, 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene is not suitable for the detection of all carbonyl compounds, and other methods may need to be used in conjunction with 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene.

Future Directions

There are several future directions for the use of 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene in scientific research. One potential area of research is the development of new drugs and therapies for various diseases, including cancer and Alzheimer's disease. 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene has also been shown to have potential in the detection of carbonyl compounds in environmental samples, and further research in this area could lead to the development of new methods for environmental monitoring. Additionally, the use of 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene in the analysis of protein and lipid oxidation could be expanded to include other types of oxidative damage, such as DNA damage. Overall, 2-[3-(dimethylamino)benzoyl]-N-(3-nitrophenyl)hydrazinecarboxamidene is a valuable tool in scientific research, and its potential applications are vast and varied.